Cas no 52649-03-3 (4-ethynyl-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 4-ethynyl-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 52649-03-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1113479
• PubChem ID: 822560
• Update Time: 2025-04-20

4-ethynyl-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-3,5-dimethyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• 2,4-Dimethyl-3-ethynyl-1H-pyrrole-5-carboxylic acid ethyl ester
• ethyl 4-ethynyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• STL523053
• SR-01000515855
• AKOS006275396
• DB-313115
• DTXSID20356374
• SR-01000515855-1
• 52649-03-3

• Inchi： 1S/C11H13NO2/c1-5-9-7(3)10(12-8(9)4)11(13)14-6-2/h1,12H,6H2,2-4H3
• InChI Key： ACJNBQSTNRQMAF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C#C)=C(C)N1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives